Cas no 1286703-28-3 (1-4-(2-methylphenyl)piperazin-1-yl-2-(5-phenyl-1,3,4-oxadiazol-2-yl)ethan-1-one)

• Product Name: 1-4-(2-methylphenyl)piperazin-1-yl-2-(5-phenyl-1,3,4-oxadiazol-2-yl)ethan-1-one
• CAS No: 1286703-28-3
• MF: C₂₁H₂₂N₄O₂
• MW: 362.424984455109
• CID: 6263597
• PubChem ID: 52906298
• Update Time: 2025-05-30

1-4-(2-methylphenyl)piperazin-1-yl-2-(5-phenyl-1,3,4-oxadiazol-2-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-4-(2-methylphenyl)piperazin-1-yl-2-(5-phenyl-1,3,4-oxadiazol-2-yl)ethan-1-one
• F3407-4970
• 1-[4-(2-methylphenyl)piperazin-1-yl]-2-(5-phenyl-1,3,4-oxadiazol-2-yl)ethan-1-one
• 2-(5-phenyl-1,3,4-oxadiazol-2-yl)-1-(4-(o-tolyl)piperazin-1-yl)ethanone
• 1-[4-(2-methylphenyl)piperazin-1-yl]-2-(5-phenyl-1,3,4-oxadiazol-2-yl)ethanone
• VU0627358-1
• AKOS024486659
• 1286703-28-3

• Inchi： 1S/C21H22N4O2/c1-16-7-5-6-10-18(16)24-11-13-25(14-12-24)20(26)15-19-22-23-21(27-19)17-8-3-2-4-9-17/h2-10H,11-15H2,1H3
• InChI Key： LLLFLOKWZNFIMP-UHFFFAOYSA-N
• SMILES： O=C(CC1=NN=C(C2C=CC=CC=2)O1)N1CCN(C2C=CC=CC=2C)CC1

Computed Properties

• Exact Mass: 362.17427596g/mol
• Monoisotopic Mass: 362.17427596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 62.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-4-(2-methylphenyl)piperazin-1-yl-2-(5-phenyl-1,3,4-oxadiazol-2-yl)ethan-1-one

Comprehensive Overview of 1-4-(2-methylphenyl)piperazin-1-yl-2-(5-phenyl-1,3,4-oxadiazol-2-yl)ethan-1-one (CAS No. 1286703-28-3)

The compound 1-4-(2-methylphenyl)piperazin-1-yl-2-(5-phenyl-1,3,4-oxadiazol-2-yl)ethan-1-one, identified by its CAS No. 1286703-28-3, is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. Its unique molecular structure, combining a piperazine moiety with a 1,3,4-oxadiazole ring, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of central nervous system (CNS) receptors, given the structural similarities to known bioactive molecules.

In recent years, the demand for novel CNS-targeting compounds has surged, driven by the growing prevalence of neurological disorders such as anxiety, depression, and neurodegenerative diseases. The piperazine scaffold, a key component of this compound, is widely recognized for its versatility in drug design, often contributing to improved pharmacokinetic properties. Meanwhile, the 1,3,4-oxadiazole ring is known for its stability and ability to enhance binding affinity to biological targets. These features make 1-4-(2-methylphenyl)piperazin-1-yl-2-(5-phenyl-1,3,4-oxadiazol-2-yl)ethan-1-one a subject of intense study in medicinal chemistry.

From a synthetic perspective, the preparation of this compound involves multi-step organic reactions, including condensation, cyclization, and N-alkylation. Advanced techniques such as HPLC purification and spectroscopic characterization (e.g., NMR, MS) are essential to ensure its purity and structural integrity. The compound's CAS No. 1286703-28-3 serves as a critical identifier in chemical databases, facilitating global research collaboration and regulatory compliance.

One of the most frequently searched questions related to this compound is its potential biological activity and mechanism of action. Preliminary studies suggest interactions with serotonin receptors, which could explain its speculated role in mood regulation. However, further in vitro and in vivo studies are required to validate these hypotheses. Another trending topic is the compound's solubility and bioavailability, which are crucial for its development into a viable drug candidate.

The rise of computational chemistry and AI-driven drug discovery has also brought this compound into the spotlight. Researchers are leveraging molecular docking simulations to predict its binding modes with target proteins, accelerating the identification of potential therapeutic applications. Additionally, its structure-activity relationship (SAR) is being explored to optimize its efficacy and minimize off-target effects.

In conclusion, 1-4-(2-methylphenyl)piperazin-1-yl-2-(5-phenyl-1,3,4-oxadiazol-2-yl)ethan-1-one (CAS No. 1286703-28-3) represents a fascinating intersection of chemistry and biology. Its dual piperazine-oxadiazole architecture positions it as a valuable tool for advancing our understanding of CNS pharmacology and drug development. As research progresses, this compound may unlock new avenues for treating complex neurological conditions, aligning with the global pursuit of innovative therapeutics.